Cas no 83269-14-1 (Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI))

• Product Name: Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI)
• CAS No: 83269-14-1
• MF: C₁₈H₁₈N₆O₃
• MW: 366.37392282486
• CID: 733953
• PubChem ID: 327351
• Update Time: 2025-04-19

Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI)
• ethyl N-[5-amino-3-[methyl(phenyl)carbamoyl]pyrido[3,4-b]pyrazin-7-yl]carbamate
• SCHEMBL13327605
• NSC-302065
• DTXSID30316323
• NSC302065
• Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester
• Ethyl (5-amino-3-(methyl(phenyl)carbamoyl)pyrido[3,4-b]pyrazin-7-yl)carbamate
• 83269-14-1
• CHEMBL174287

• Inchi： 1S/C18H18N6O3/c1-3-27-18(26)23-14-9-12-15(16(19)22-14)21-13(10-20-12)17(25)24(2)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3,(H3,19,22,23,26)
• InChI Key： LSRDZPKTSCKGIL-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=C(NC(=O)OCC)N=C(C2=N1)N)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 366.144
• Monoisotopic Mass: 366.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.415
• Boiling Point: 572.6°Cat760mmHg
• Flash Point: 300.1°C
• Refractive Index: 1.722

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides